Cas no 1256819-38-1 (2-Fluoro-3-methoxypyridine-5-carboxylic acid)

• Product Name: 2-Fluoro-3-methoxypyridine-5-carboxylic acid
• CAS No: 1256819-38-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD18257417
• CID: 4764033
• PubChem ID: 74891124
• Update Time: 2025-10-19

2-Fluoro-3-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxypyridine-5-carboxylic acid
• 6-Fluoro-5-methoxynicotinic acid
• Y3972
• SB55012
• 6-FLUORO-5-METHOXYPYRIDINE-3-CARBOXYLIC ACID
• SY345984
• 6-Fluoro-5-methoxynicotinicacid
• MFCD18257417
• 1256819-38-1
• CS-0195231

• MDL： MFCD18257417
• Inchi： 1S/C7H6FNO3/c1-12-5-2-4(7(10)11)3-9-6(5)8/h2-3H,1H3,(H,10,11)
• InChI Key： FXENTBGIBJEEGH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=CN=1)OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-3-methoxypyridine-5-carboxylic acid

Introduction to 2-Fluoro-3-methoxypyridine-5-carboxylic acid (CAS No. 1256819-38-1)

2-Fluoro-3-methoxypyridine-5-carboxylic acid (CAS No. 1256819-38-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Fluoro-3-methoxypyridine-5-carboxylic acid is defined by a pyridine ring substituted with a fluorine atom at the 2-position, a methoxy group at the 3-position, and a carboxylic acid group at the 5-position. This arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on the synthesis and biological evaluation of pyridine derivatives. The presence of the fluorine atom in 2-Fluoro-3-methoxypyridine-5-carboxylic acid is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity to target proteins, and altered lipophilicity, which are crucial factors in drug design.

The methoxy group at the 3-position of the pyridine ring further contributes to the compound's unique characteristics. Methoxy groups are known to enhance solubility and can modulate interactions with biological targets. The combination of these functional groups in 2-Fluoro-3-methoxypyridine-5-carboxylic acid suggests that it may have favorable properties for drug development.

The carboxylic acid group at the 5-position is another key feature of this compound. Carboxylic acids are common functional groups in many biologically active molecules, including natural products and synthetic drugs. They can participate in hydrogen bonding and ionic interactions, which are essential for binding to receptors and enzymes. This property makes 2-Fluoro-3-methoxypyridine-5-carboxylic acid a promising scaffold for the design of potent and selective ligands.

Recent studies have explored the potential applications of 2-Fluoro-3-methoxypyridine-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as an inhibitor of specific enzymes involved in metabolic disorders. The compound has shown promising activity against these targets, suggesting its utility in developing treatments for conditions such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 2-Fluoro-3-methoxypyridine-5-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory pathways are highly sought after. Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models.

The synthetic accessibility of 2-Fluoro-3-methoxypyridine-5-carboxylic acid is another advantage that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods typically involve multistep reactions that include nucleophilic substitution, electrophilic aromatic substitution, and carboxylation steps. The ability to synthesize this compound reliably ensures that it can be readily available for further studies and potential commercialization.

Beyond its direct therapeutic applications, 2-Fluoro-3-methoxypyridine-5-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules. Its reactive carboxylic acid group can be readily modified through esterification, amidation, or other chemical transformations to generate a wide range of derivatives with diverse biological activities. This versatility makes it an important intermediate in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drugs.

In conclusion, 2-Fluoro-3-methoxypyridine-5-carboxylic acid (CAS No. 1256819-38-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a strong foundation for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern drug discovery efforts.